molecular formula C17H13N3OS B4966775 [(3-benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetonitrile

[(3-benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetonitrile

Cat. No. B4966775
M. Wt: 307.4 g/mol
InChI Key: JRMATJGURLOBDT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[(3-benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetonitrile is a chemical compound that has attracted the attention of many researchers due to its diverse applications in the field of science. This compound is a quinazoline derivative that possesses several unique properties, making it an ideal candidate for research in various fields.

Mechanism of Action

The mechanism of action of [(3-benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetonitrile is not fully understood. However, it has been found to inhibit the activity of several enzymes, including tyrosine kinase and topoisomerase. It has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
[(3-benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetonitrile has several biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and interleukin-6. It has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.

Advantages and Limitations for Lab Experiments

[(3-benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetonitrile has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It also exhibits significant anti-inflammatory and anti-tumor properties, making it an ideal candidate for research in various fields. However, there are also limitations associated with the use of this compound. It is not water-soluble, which can make it difficult to use in certain experiments. It also has low bioavailability, which can limit its effectiveness as a potential drug candidate.

Future Directions

There are several future directions for research on [(3-benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetonitrile. One direction is to investigate its potential as a drug candidate for the treatment of various diseases, such as Alzheimer's disease, Parkinson's disease, and diabetes. Another direction is to explore its anti-inflammatory and anti-tumor properties further. Additionally, research can be conducted to improve the bioavailability of this compound and to develop more efficient synthesis methods. Finally, its potential as a diagnostic tool for cancer can also be explored.
Conclusion:
[(3-benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetonitrile is a chemical compound that has several unique properties, making it an ideal candidate for research in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is required to fully understand the potential of this compound and to explore its diverse applications in the field of science.

Synthesis Methods

The synthesis of [(3-benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetonitrile is a complex process that involves several steps. The most commonly used method for the synthesis of this compound is the condensation reaction between 2-aminobenzonitrile and benzyl isothiocyanate. The reaction is carried out in the presence of a suitable catalyst, such as triethylamine, under reflux conditions. The resulting product is purified by recrystallization to obtain pure [(3-benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetonitrile.

Scientific Research Applications

[(3-benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetonitrile has several scientific research applications. It has been found to exhibit significant anti-inflammatory, anti-tumor, and anti-cancer properties. It has also been used as a potential drug candidate for the treatment of various diseases, such as Alzheimer's disease, Parkinson's disease, and diabetes.

properties

IUPAC Name

2-(3-benzyl-4-oxoquinazolin-2-yl)sulfanylacetonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H13N3OS/c18-10-11-22-17-19-15-9-5-4-8-14(15)16(21)20(17)12-13-6-2-1-3-7-13/h1-9H,11-12H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JRMATJGURLOBDT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CN2C(=O)C3=CC=CC=C3N=C2SCC#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H13N3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

307.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Cambridge id 5727923

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.